Cas no 152551-17-2 (Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI))

Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI) structure
152551-17-2 structure
Product Name:Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI)
CAS No:152551-17-2
MF:C26H28N6O2
MW:456.539525032043
CID:99200
PubChem ID:22866395
Update Time:2025-04-18

Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI)
    • Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino...
    • N-methyl-4-(2-methylimidazo[4,5-c]pyridin-1-yl)-N-[(2S)-4-methyl-1-oxo-1-(pyridin-2-ylamino)pentan-2-yl]benzamide
    • SCHEMBL8996216
    • Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-
    • 152551-17-2
    • Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- (9CI)
    • Inchi: 1S/C26H28N6O2/c1-17(2)15-23(25(33)30-24-7-5-6-13-28-24)31(4)26(34)19-8-10-20(11-9-19)32-18(3)29-21-16-27-14-12-22(21)32/h5-14,16-17,23H,15H2,1-4H3,(H,28,30,33)/t23-/m0/s1
    • InChI Key: WIPGCXJRBZAVBT-QHCPKHFHSA-N
    • SMILES: O=C([C@H](CC(C)C)N(C)C(C1C=CC(=CC=1)N1C(C)=NC2C=NC=CC1=2)=O)NC1C=CC=CN=1

Computed Properties

  • Exact Mass: 456.227
  • Monoisotopic Mass: 456.227
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93A^2
  • XLogP3: 3.8
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